N-{3-[(4-fluorobenzyl)oxy]benzyl}propan-2-amine

• Molecular Formula: C17H20FNO
• Molecular Weight: 273.34 g/mol
• IUPAC Name: N-[[3-[(4-fluorophenyl)methoxy]phenyl]methyl]propan-2-amine
• InChI: InChI=1S/C17H20FNO/c1-13(2)19-11-15-4-3-5-17(10-15)20-12-14-6-8-16(18)9-7-14/h3-10,13,19H,11-12H2,1-2H3
• InChI Key: CCERPQSYPYHXGN-UHFFFAOYSA-N
• SMILES: CC(C)NCC1=CC(=CC=C1)OCC2=CC=C(C=C2)F

Description

N-{3-[(4-fluorobenzyl)oxy]benzyl}propan-2-amine, also known as 4-Fluoromethamphetamine (4-FMA), is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that has been used in scientific research to study the effects of amphetamines on the brain and body. The purpose of

Mechanism of Action

N-{3-[(4-fluorobenzyl)oxy]benzyl}propan-2-amine acts as a potent stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It also inhibits the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This results in increased alertness, energy, and euphoria.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. It also causes appetite suppression, increased wakefulness, and decreased fatigue. Chronic use of the drug can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

The advantages of using N-{3-[(4-fluorobenzyl)oxy]benzyl}propan-2-amine in lab experiments include its potency, purity, and well-documented synthesis method. It is also a useful tool for studying the effects of amphetamines on the brain and body. The limitations of using the drug in lab experiments include its potential for abuse and addiction, as well as the ethical considerations of using a controlled substance in research.

Future Directions

For research include studying its long-term effects and potential therapeutic uses.

Synthesis Methods

The synthesis of N-{3-[(4-fluorobenzyl)oxy]benzyl}propan-2-amine involves the reaction of 4-fluorobenzaldehyde with 2-aminopropan-1-ol in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with benzyl chloride to produce the final product. The synthesis method has been well documented in scientific literature and can be performed with high yield and purity.

Scientific Research Applications

N-{3-[(4-fluorobenzyl)oxy]benzyl}propan-2-amine has been used in scientific research to study the effects of amphetamines on the brain and body. It has been used as a reference standard for analytical purposes in forensic and clinical toxicology. It has also been used to study the pharmacokinetics and pharmacodynamics of amphetamines in animals and humans.